N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide is a complex organic compound that has gained significant interest in the fields of chemistry, biology, and medicine This compound is known for its unique chemical structure, which includes an indole ring, a pyridine ring, and an oxolane moiety
Properties
IUPAC Name |
N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2/c22-18(13-4-3-12-5-8-20-16(12)10-13)21-15-6-9-23-17(15)14-2-1-7-19-11-14/h1-5,7-8,10-11,15,17,20H,6,9H2,(H,21,22)/t15-,17+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXPGLFGBVKHALE-DOTOQJQBSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C1NC(=O)C2=CC3=C(C=C2)C=CN3)C4=CN=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CO[C@@H]([C@H]1NC(=O)C2=CC3=C(C=C2)C=CN3)C4=CN=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide can be achieved through multi-step organic synthesis involving the formation of key intermediates
Step 1 Synthesis of Indole Ring: The indole ring can be synthesized using Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions.
Step 2 Formation of Oxolane Moiety: The oxolane ring can be constructed by cyclization of a dihydroxy compound with an appropriate leaving group. This can be achieved using intramolecular cyclization reactions under basic or acidic conditions.
Step 3 Introduction of Pyridine Ring: The pyridine ring can be introduced via a coupling reaction between a pyridine derivative and the indole-oxolane intermediate. This can be facilitated by using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling.
Industrial Production Methods
Industrial production of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide can be achieved through optimization of the synthetic routes described above. This involves scaling up the reactions, ensuring efficient purification processes, and minimizing the use of hazardous reagents. High-pressure reactors and continuous flow systems can be employed to enhance the efficiency and yield of the synthesis.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions at various positions on the indole and pyridine rings. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or sodium borohydride, targeting specific functional groups like carbonyls.
Substitution: Substitution reactions, including electrophilic aromatic substitution and nucleophilic substitution, can occur at positions on the aromatic rings.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Catalysts: Palladium on carbon for hydrogenation, transition metal catalysts for cross-coupling reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the pyridine ring can yield pyridine N-oxide derivatives, while reduction of carbonyl groups in the oxolane moiety can produce corresponding alcohols.
Scientific Research Applications
Chemistry
In chemistry, N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide serves as a valuable intermediate for the synthesis of complex organic molecules. Its unique reactivity allows chemists to explore novel chemical transformations and develop new synthetic methodologies.
Biology
In biology, this compound has shown potential as a molecular probe for studying biological systems. Its indole and pyridine rings are known to interact with various biomolecules, making it useful for investigating enzyme activities and protein-ligand interactions.
Medicine
In medicine, N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide exhibits promising pharmacological properties. It has been studied for its potential as an anti-inflammatory agent, antimicrobial agent, and anticancer drug. Its ability to target specific molecular pathways makes it a candidate for drug development.
Industry
In the industrial sector, this compound can be used as a building block for the synthesis of advanced materials, such as polymers and liquid crystals. Its versatility in chemical reactions allows for the creation of materials with tailored properties for various applications.
Mechanism of Action
The mechanism of action of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other biomolecules, modulating their activity. This can lead to the inhibition or activation of signaling pathways, ultimately resulting in various biological effects.
Comparison with Similar Compounds
Similar Compounds
N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-5-carboxamide
N-[(2R,3S)-2-pyridin-4-yloxolan-3-yl]-1H-indole-6-carboxamide
N-[(2R,3S)-2-pyridin-3-yloxolan-4-yl]-1H-indole-6-carboxamide
Uniqueness
The uniqueness of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide lies in its specific configuration and substitution pattern, which confer distinct chemical reactivity and biological activity. Compared to similar compounds, it may exhibit enhanced selectivity for certain molecular targets or improved pharmacokinetic properties.
N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-1H-indole-6-carboxamide is a compound of considerable interest across multiple scientific domains. Its intricate structure, diverse reactivity, and promising applications make it a valuable subject of study for chemists, biologists, and medical researchers alike.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
